Cas no 188984-13-6 (Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl-)

• Product Name: Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl-
• CAS No: 188984-13-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 3844159
• PubChem ID: 12709119
• Update Time: 2025-05-21

Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl-
• 188984-13-6
• 5-(tert-Butyl)-2-methylbenzonitrile
• SCHEMBL12169311

• Inchi： 1S/C12H15N/c1-9-5-6-11(12(2,3)4)7-10(9)8-13/h5-7H,1-4H3
• InChI Key： VNUVVRMAVAPSNI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(C)(C)C)=CC=C1C

Computed Properties

• Exact Mass: 173.120449483Da
• Monoisotopic Mass: 173.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl-

Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- (CAS No. 188984-13-6): Properties, Applications, and Market Insights

Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- (CAS No. 188984-13-6) is a specialized organic compound widely used in the chemical and pharmaceutical industries. This compound belongs to the benzonitrile derivatives family, characterized by its unique molecular structure featuring a tert-butyl group and a methyl substituent on the benzene ring. Its chemical formula is C₁₂H₁₅N, and it is known for its versatility in synthetic applications.

The growing demand for high-performance intermediates in drug development and material science has placed Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- in the spotlight. Researchers and manufacturers are increasingly exploring its potential due to its stability and reactivity, making it a valuable building block in organic synthesis. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound, as it can be utilized in eco-friendly processes.

One of the key applications of Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- is in the pharmaceutical sector, where it serves as a precursor for active pharmaceutical ingredients (APIs). Its molecular structure allows for modifications that enhance drug efficacy and reduce side effects. Additionally, this compound finds use in the production of advanced materials, such as liquid crystals and polymers, which are essential for electronics and display technologies.

From a market perspective, the demand for Benzonitrile derivatives is on the rise, driven by advancements in drug discovery and material innovation. Companies are investing in research to uncover new applications, particularly in catalysis and agrochemical formulations. The compound's compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, further enhances its industrial relevance.

In terms of safety and handling, Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- requires standard laboratory precautions. Proper storage conditions, including protection from moisture and extreme temperatures, are essential to maintain its stability. Regulatory compliance is also a critical consideration, as the compound must meet industry standards for purity and environmental impact.

Looking ahead, the future of Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl- appears promising, with ongoing research exploring its potential in nanotechnology and renewable energy applications. As industries continue to prioritize sustainability and efficiency, this compound is expected to play a pivotal role in next-generation chemical solutions.

For researchers and manufacturers seeking reliable sources of Benzonitrile, 5-(1,1-dimethylethyl)-2-methyl-, it is crucial to partner with reputable suppliers who adhere to stringent quality control measures. Ensuring consistent purity and performance is vital for achieving optimal results in both laboratory and industrial settings.